MT2 vs. MT1 Receptor Selectivity
UCM765 demonstrates a 100-fold higher binding affinity for the human MT2 receptor (pKi = 10.18) compared to the MT1 receptor (pKi = 8.28). This represents a substantial improvement in MT2 affinity over the endogenous ligand melatonin (MLT), which has a pKi of 9.62 for MT2 [1]. The selectivity ratio for UCM765 is 79.4-fold (Ki = 66 pM for MT2 vs. 5.25 nM for MT1) [1]. In contrast, melatonin's selectivity is only 5-fold (pKi MT1 = 9.22, pKi MT2 = 9.62) [1]. This high degree of selectivity is critical for isolating MT2-specific signaling in complex biological systems where both MT1 and MT2 receptors are co-expressed.
| Evidence Dimension | Receptor Binding Affinity and Selectivity (MT2 vs. MT1) |
|---|---|
| Target Compound Data | UCM765: pKi (MT2) = 10.18 ± 0.03, pKi (MT1) = 8.38 ± 0.07; Ki (MT2) = 66 pM, Ki (MT1) = 5.25 nM; Selectivity Ratio (MT1/MT2) = 79.4 |
| Comparator Or Baseline | Melatonin (MLT): pKi (MT2) = 9.62 ± 0.05, pKi (MT1) = 9.22 ± 0.06; Ki (MT2) = 240 pM, Ki (MT1) = 60 pM; Selectivity Ratio (MT1/MT2) = 0.25 |
| Quantified Difference | UCM765 has 3.6-fold higher affinity for MT2 than MLT and 79.4-fold higher affinity for MT2 over MT1 compared to MLT's 0.25-fold preference for MT1. |
| Conditions | Binding affinity (pKi/Ki) determined on cloned human MT1 and MT2 receptors expressed in CHO cells using 2-[125I]-iodomelatonin as radioligand. |
Why This Matters
Procurement of UCM765 is essential for any experiment requiring selective MT2 receptor activation without confounding MT1 receptor activity, a precision not achievable with the endogenous ligand melatonin or other non-selective agonists.
- [1] Ochoa-Sanchez R, Comai S, Lacoste B, Bambico FR, Dominguez-Lopez S, Spadoni G, Rivara S, Bedini A, Angeloni D, Fraschini F, Mor M, Tarzia G, Descarries L, Gobbi G. Promotion of non-rapid eye movement sleep and activation of reticular thalamic neurons by a novel MT2 melatonin receptor ligand. J Neurosci. 2011 Dec 14;31(50):18439-52. (See also: Rivara et al., 2007 within for affinity data). View Source
